Cas no 858755-11-0 (ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate)

• Product name: ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate
• CAS No: 858755-11-0
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 5563489

ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate

• Inchi： 1S/C17H20O5/c1-4-20-12-6-7-13-11(3)14(8-9-16(18)21-5-2)17(19)22-15(13)10-12/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key： FJNMKUGYSCNGPU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(OCC)=CC=C2C(C)=C1CCC(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate

Comprehensive Overview of Ethyl 3-(7-Ethoxy-4-Methyl-2-Oxochromen-3-Yl)Propanoate (CAS No. 858755-11-0)

Ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate (CAS No. 858755-11-0) is a synthetic organic compound belonging to the coumarin derivative family. Coumarins are widely recognized for their diverse biological activities and applications in pharmaceuticals, fragrances, and agrochemicals. This compound, with its unique ethoxy and propanoate functional groups, has garnered significant interest in research and industrial applications due to its potential as a precursor in the synthesis of bioactive molecules.

The molecular structure of ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate features a chromen-2-one core, substituted with a 4-methyl group and a 7-ethoxy moiety. The 3-yl propanoate side chain enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Researchers have explored its utility in developing novel fluorescent probes, antioxidants, and anti-inflammatory agents, aligning with current trends in drug discovery and material science.

In recent years, the demand for coumarin derivatives has surged, driven by their applications in cosmetic formulations and natural product-inspired drug design. Users frequently search for terms like "coumarin-based skincare benefits" or "synthetic coumarin uses," reflecting growing consumer and scientific interest. This compound's ethoxy substitution may contribute to improved stability and bioavailability, a hot topic in pharmaceutical optimization.

From a synthetic chemistry perspective, CAS No. 858755-11-0 is often discussed in the context of green chemistry and atom-efficient reactions. Its preparation typically involves Pechmann condensation or Knoevenagel reactions, methods that are frequently queried in academic and industrial forums. The compound's ester group also makes it a candidate for enzymatic hydrolysis studies, a niche yet expanding area in biotechnology.

Environmental and regulatory considerations are increasingly relevant for synthetic compounds like ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate. Searches for "biodegradable coumarin derivatives" or "eco-friendly synthetic intermediates" highlight this trend. While this compound is not classified as hazardous, its structural analogs are often evaluated for photodegradation and aquatic toxicity, topics of interest in sustainable chemistry.

In analytical chemistry, CAS No. 858755-11-0 serves as a reference standard for HPLC and mass spectrometry calibration, particularly in studies focusing on plant secondary metabolites. Its UV absorption properties make it suitable for photophysical studies, another area where users commonly search for "coumarin UV spectra analysis."

The commercial availability of ethyl 3-(7-ethoxy-4-methyl-2-oxochromen-3-yl)propanoate has expanded its use in high-throughput screening libraries. Pharmaceutical companies frequently explore such compounds for targeted drug delivery systems, especially in cancer research and neurodegenerative disease studies. These applications align with popular search queries like "coumarin in drug delivery" or "small molecule therapeutics."

Future research directions for this compound may include nanomaterial functionalization and bioimaging applications, as suggested by emerging publications on coumarin-doped nanoparticles. Its structural modularity allows for further derivatization, a feature highly valued in medicinal chemistry and material science innovation.